Cas no 1207016-21-4 (2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 1207016-21-4
• MF: C₂₄H₂₃N₅OS
• MW: 429.537323236465
• CID: 6408057
• PubChem ID: 49675947
• Update Time: 2025-07-21

2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• AKOS024513458
• VU0647104-1
• F5557-0005
• 2-[3-(1H-benzimidazol-2-yl)pyridin-2-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone
• SR-01000923311
• SR-01000923311-1
• 2-{[3-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 1207016-21-4
• 2-((3-(1H-benzo[d]imidazol-2-yl)pyridin-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone

• Inchi： 1S/C24H23N5OS/c30-22(29-15-13-28(14-16-29)18-7-2-1-3-8-18)17-31-24-19(9-6-12-25-24)23-26-20-10-4-5-11-21(20)27-23/h1-12H,13-17H2,(H,26,27)
• InChI Key： LKVDNLCENJJLQM-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CN=1)C1=NC2C=CC=CC=2N1)CC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 429.16233155g/mol
• Monoisotopic Mass: 429.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No 1207016-21-4 and Product Name: 2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one

The compound with the CAS number 1207016-21-4 and the product name 2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications. The presence of both benzodiazole and piperazine moieties in its structure suggests a dual functionality that could be exploited for various biological interactions.

In recent years, the development of novel compounds incorporating heterocyclic scaffolds has been a focal point in medicinal chemistry. The benzodiazole ring system is well-known for its anxiolytic and sedative properties, making it a valuable component in the treatment of neurological disorders. Similarly, piperazine derivatives have shown promise in the modulation of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The combination of these two motifs in the compound under discussion may lead to synergistic effects that enhance its pharmacological profile.

The sulfanyl group at the pyridine ring further contributes to the compound's complexity and potential biological activity. Sulfanyl-containing compounds have been extensively studied for their role in enzyme inhibition and receptor binding. This particular arrangement within the molecule may facilitate interactions with specific targets, thereby influencing cellular processes relevant to disease states. The product name: 2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one succinctly captures the structural essence of this compound, highlighting its unique chemical configuration.

Recent studies have demonstrated that molecules with similar structural features exhibit significant potential in the treatment of neurodegenerative diseases. The benzodiazole-piperazine scaffold has been explored in various contexts, including Alzheimer's disease and Parkinson's disease models. Preclinical investigations have shown that such compounds can modulate cholinergic and serotonergic pathways, which are implicated in cognitive function and motor control. The sulfanyl group may further enhance these effects by contributing to binding affinity and metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core. These methods not only enhance efficiency but also allow for functional group modifications that can fine-tune the pharmacological properties of the final product.

Electrophysiological studies using cell culture models have provided preliminary insights into the pharmacological effects of this compound. Initial data suggest that it can modulate ion channels and receptors relevant to CNS function. Specifically, interactions with GABA receptors and serotonin receptors have been observed, which aligns with its structural features. These findings are particularly intriguing given the well-documented role of GABAergic and serotonergic systems in various neurological disorders.

The potential therapeutic applications of this compound extend beyond neurodegenerative diseases. Its dual functionality makes it a promising candidate for treating conditions such as anxiety disorders, depression, and sleep disturbances. The benzodiazole moiety is known to interact with benzodiazepine receptors, while the piperazine group can influence monoamine neurotransmitter systems. This combination could lead to a balanced therapeutic profile with minimal side effects.

Further research is needed to fully elucidate the mechanism of action and optimize dosing regimens for clinical use. In vitro and in vivo studies are currently underway to evaluate its efficacy and safety profile across various disease models. Additionally, computational modeling techniques are being employed to predict how this compound interacts with biological targets at a molecular level. These efforts will provide valuable insights into its potential as a therapeutic agent.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound 2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one exemplifies this collaborative approach by integrating cutting-edge chemical synthesis with rigorous biological evaluation. As research progresses, it is anticipated that compounds like this will play a crucial role in addressing unmet medical needs across multiple therapeutic areas.